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Compound of Interest

Compound Name: N-Cyclohexylaniline

Cat. No.: B162150

For immediate release: This document provides essential safety and logistical information for
the proper disposal of N-Cyclohexylaniline (CAS No. 1821-36-9), a chemical widely used in
research and development. Adherence to these procedures is critical for ensuring personnel
safety and environmental compliance. This guide is intended for researchers, scientists, and
drug development professionals.

N-Cyclohexylaniline is classified as a hazardous substance, harmful if swallowed, in contact
with skin, or if inhaled.[1] Proper disposal is not only a regulatory requirement but a
cornerstone of responsible laboratory practice. The following procedures outline the necessary
steps for the safe handling and disposal of this compound.

Immediate Safety and Handling Precautions

Before initiating any disposal protocol, it is imperative to handle N-Cyclohexylaniline with the
appropriate personal protective equipment (PPE). This includes, but is not limited to:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat or chemical-resistant apron.

Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume
hood, to minimize inhalation of vapors.
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Step-by-Step Disposal Protocol

1.

Waste Segregation and Collection:

Do not mix N-Cyclohexylaniline waste with other chemical waste streams. Mixing can lead
to hazardous reactions and complicates disposal.

Collect waste N-Cyclohexylaniline in a designated, properly labeled, and sealed container.
The container must be compatible with amines.

The container should be stored in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents and acids.

. Labeling:

Clearly label the waste container as "Hazardous Waste" and include the full chemical name:
“"N-Cyclohexylaniline".

Indicate the associated hazards (e.g., "Harmful,” "Irritant™).

. Spill Management:

In the event of a spill, evacuate the immediate area and ensure adequate ventilation.

For small spills, absorb the chemical with an inert material such as vermiculite, dry sand, or
earth. Do not use combustible materials like paper towels for initial absorption.

Use non-sparking tools to collect the absorbed material and place it into the designated
hazardous waste container.

Clean the spill area thoroughly with a suitable solvent, followed by washing with soap and
water.

. Final Disposal:

N-Cyclohexylaniline waste is classified as hazardous and must be disposed of in
accordance with local, state, and federal regulations.
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e The recommended method of disposal is incineration at a licensed hazardous waste
disposal facility.

» Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal. Provide them with
the full chemical name and hazard information.

» Never dispose of N-Cyclohexylaniline down the drain or in regular trash.

Quantitative Data and Hazard Classification

The following table summarizes key data for N-Cyclohexylaniline, including its hazard
classifications. While N-Cyclohexylaniline is not specifically listed with its own EPA hazardous
waste code, wastes from the production of related compounds like aniline and nitrobenzene
are listed. Therefore, it is prudent to manage it as a hazardous waste.

Parameter Value / Classification

H302: Harmful if swallowedH312: Harmful in

contact with skinH317: May cause an allergic
GHS Hazard Statements skin reactionH319: Causes serious eye

irritationH332: Harmful if inhaledH335: May

cause respiratory irritation

While not specifically listed, it may be classified
under codes for related industrial wastes such
as:- K083: Distillation bottoms from aniline

) production- K103: Process residues from aniline

EPA Hazardous Waste (Guidance) ] )

extraction- K104: Combined wastewaters from
nitrobenzene/aniline production- FO04: Spent
non-halogenated solvents (cresols, cresylic

acid, and nitrobenzene)

Recommended Disposal Method Incineration

Recommended Incineration Temperature 850°C - 1300°C

Disposal Workflow
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The following diagram illustrates the logical workflow for the proper disposal of N-
Cyclohexylaniline.

Start: N-Cyclohexylaniline Waste Generation

:

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

:

Segregate Waste:
Do not mix with other chemicals

:

Collect in a Designated,
Compatible, and Sealed Container

:

Label Container:
'Hazardous Waste'
‘N-Cyclohexylaniline'

:

Store in a Cool, Dry,
Well-Ventilated Area

:

Contact EHS or Licensed
Hazardous Waste Contractor

:

Arrange for Pickup and Transport
to a Licensed Facility

:

Final Disposal:
Incineration

:

End: Disposal Complete
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Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of N-Cyclohexylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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